Cas no 20682-18-2 (Naphtho[1,2-d]thiazolium,1-ethyl-2-[7-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1,3,5-heptatrien-1-yl]-,iodide (1:1))

• Product Name: Naphtho[1,2-d]thiazolium,1-ethyl-2-[7-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1,3,5-heptatrien-1-yl]-,iodide (1:1)
• CAS No: 20682-18-2
• MF: C₃₃H₂₉IN₂S₂
• MW: 644.631237745285
• CID: 259694
• PubChem ID: 9895656
• Update Time: 2025-04-19

Naphtho[1,2-d]thiazolium,1-ethyl-2-[7-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1,3,5-heptatrien-1-yl]-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-d]thiazolium,1-ethyl-2-[7-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1,3,5-heptatrien-1-yl]-,iodide (1:1)
• (2Z)-1-ethyl-2-[(2E,4Z,6E)-7-(1-ethylbenzo[e][1,3]benzothiazol-1-ium-2-yl)hepta-2,4,6-trienylidene]benzo[e][1,3]benzothiazole,iodide
• 3,3'-diethyl-2,2'-(4,5:4',5'-dibenzo)-thiatricarbocyanine iodide
• N,N'-Diethyl-bis-(naphtho[1,2-d]thiazol)-2,2'-tricarbocyanin-iodid
• N,N'-Diethyl-bis-(naphtho< 1,2-d> thiazol)-2,2'-tricarbocyanin-iodid
• Naphtho[1, 1-ethyl-2-[7-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1,3,5-heptatrienyl]-, iodide
• NSC303740
• 20682-18-2
• DDTTC
• 1-Ethyl-2-[(1E,3Z,5E,7Z)-7-(1-ethylnaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)hepta-1,3,5-trien-1-yl]naphtho[1,2-d][1,3]thiazol-1-ium iodide
• DTXSID50716104

• Inchi： 1S/C33H29N2S2.HI/c1-3-34-30(36-28-22-20-24-14-10-12-16-26(24)32(28)34)18-8-6-5-7-9-19-31-35(4-2)33-27-17-13-11-15-25(27)21-23-29(33)37-31;/h5-23H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： JJVOAWNDTVBNAM-UHFFFAOYSA-M
• SMILES： [I-].S1C(/C=C/C=C/C=C/C=C2/N(CC)C3=C(C=CC4C=CC=CC3=4)S/2)=[N+](CC)C2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 614.8544
• Monoisotopic Mass: 644.08169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 825
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 7.12